Cas no 37918-35-7 (9-Thiabicyclo[3.3.1]nonane-2,6-dione)

9-Thiabicyclo[3.3.1]nonane-2,6-dione structure
37918-35-7 structure
Product Name:9-Thiabicyclo[3.3.1]nonane-2,6-dione
CAS No:37918-35-7
MF:C8H10O2S
MW:170.228801250458
CID:1487151
PubChem ID:394470
Update Time:2025-04-21

9-Thiabicyclo[3.3.1]nonane-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 9-Thiabicyclo[3.3.1]nonane-2,6-dione
    • NSC-697943
    • DTXSID80327868
    • ZFSYGTMUGOONON-UHFFFAOYSA-N
    • NSC697943
    • NCI60_034999
    • 37918-35-7
    • CHEMBL1969021
    • Inchi: 1S/C8H10O2S/c9-5-1-3-7-6(10)2-4-8(5)11-7/h7-8H,1-4H2
    • InChI Key: ZFSYGTMUGOONON-UHFFFAOYSA-N
    • SMILES: S1C2C(CCC1C(CC2)=O)=O

Computed Properties

  • Exact Mass: 170.0402
  • Monoisotopic Mass: 170.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • PSA: 34.14
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